Cas no 61774-54-7 (Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl-, ethyl ester)

Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl-, ethyl ester structure
61774-54-7 structure
Product Name:Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl-, ethyl ester
CAS No:61774-54-7
MF:C12H16O5
MW:240.252444267273
CID:466620
PubChem ID:71392375
Update Time:2025-04-19

Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl-, ethyl ester
    • ethyl 6-hydroxy-3,4-dimethoxy-2-methylbenzoate
    • 61774-54-7
    • DTXSID30814192
    • Inchi: 1S/C12H16O5/c1-5-17-12(14)10-7(2)11(16-4)9(15-3)6-8(10)13/h6,13H,5H2,1-4H3
    • InChI Key: KYRFLIKIFUUHTC-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=C(C(C(=O)OCC)=C1C)O)OC

Computed Properties

  • Exact Mass: 240.09978
  • Monoisotopic Mass: 240.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99
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